Cas no 113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-67-6
• MF: C₁₃H₁₅N₇O₃
• MW: 317.3033
• CID: 146953
• PubChem ID: 3087151

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 4a-(3,4-diaminophenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• BRN 5628737
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diaminophenyl)-6,8-dimethyl-
• 4a-(3,4-Diaminophenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• DTXSID70921071
• 113458-67-6

• Inchi： InChI=1S/C13H15N7O3/c1-19-9-13(16-11(22)18-17-9,10(21)20(2)12(19)23)6-3-4-7(14)8(15)5-6/h3-5H,14-15H2,1-2H3,(H2,16,18,22)
• InChI Key： SNHBMGKKZPZLHZ-UHFFFAOYSA-N
• SMILES： NC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N

Computed Properties

• Exact Mass: 317.12385
• Monoisotopic Mass: 317.12363737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: -1.4

Experimental Properties

• PSA: 146.15